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Compound of Interest |

Compound Name: 4,4'-Sulfonylbis(2-methylphenol)
CAS No.: 16346-97-7
Cat. No.: B096458

Get Quote

This guide provides a comprehensive technical overview of 4,4'-Sulfonylbis(2-methylphenol),
a bisphenol compound of increasing interest in materials science and chemical synthesis. This
document is intended for researchers, scientists, and professionals in drug development and
related fields, offering in-depth insights into its chemical properties, synthesis, mechanisms of
action, and applications, with a particular focus on its role as a developer in thermal printing
technologies.

Introduction and Core Chemical Properties

4,4'-Sulfonylbis(2-methylphenol), also known as 3,3'-Dimethyl-4,4'-dihydroxydiphenyl sulfone
or Bis(3-methyl-4-hydroxyphenyl)sulfone, is an aromatic organic compound. Structurally, it is a
derivative of Bisphenol S (BPS), featuring a methyl group ortho to each hydroxyl group on the
two phenyl rings. This substitution influences its steric and electronic properties, which in turn
affect its reactivity and physical characteristics.

The presence of the electron-withdrawing sulfonyl group and the electron-donating hydroxyl
and methyl groups creates a molecule with distinct chemical functionalities, making it a
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valuable building block in polymer chemistry and a functional component in various
applications.

Below is a diagram illustrating the chemical structure of 4,4'-Sulfonylbis(2-methylphenol).

T
/N
PR
/
A

H

N

O 47— 0 4— O

° N\

C

Click to download full resolution via product page

Caption: Chemical structure of 4,4'-Sulfonylbis(2-methylphenol).

A summary of its key chemical properties is provided in the table below.
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Property Value Source
CAS Number 16346-97-7
Molecular Formula 02S5[CeH3(CH3)OH]2
Molecular Weight 278.32 g/mol
Melting Point 273-276 °C
_ _ Inferred from similar
Appearance White to off-white powder
compounds

Sparingly soluble in water,

Solubility soluble in organic solvents like Inferred from BPS data

alcohols and ketones

Synthesis of 4,4'-Sulfonylbis(2-methylphenol)

While a specific, publicly available, detailed laboratory synthesis protocol for 4,4'-
Sulfonylbis(2-methylphenol) is not readily found in peer-reviewed literature, a plausible and
efficient synthesis can be extrapolated from established methods for producing its parent
compound, Bisphenol S, and other analogous bisphenols. The most common industrial
synthesis of bisphenols involves the acid-catalyzed condensation of a phenol with a ketone or,
in the case of sulfonylbisphenols, with sulfuric acid.

Proposed Synthesis Pathway: Electrophilic Aromatic
Substitution

The synthesis of 4,4'-Sulfonylbis(2-methylphenol) can be achieved through the reaction of 2-
methylphenol (o-cresol) with concentrated sulfuric acid. This reaction is an electrophilic
aromatic substitution where the sulfonyl group acts as the electrophile.

The overall reaction is as follows:
2 C7HsO + H2S04 —» C14H1404S + 2 H20

The diagram below illustrates the proposed reaction workflow.
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Caption: Proposed workflow for the synthesis of 4,4'-Sulfonylbis(2-methylphenol).

Detailed Experimental Protocol (Proposed)

This protocol is based on similar procedures for the synthesis of Bisphenol S.[1][2]
Materials:

e 2-Methylphenol (o-cresol)

o Concentrated sulfuric acid (98%)

o Dehydrating agent (e.g., mesitylene)

» Methanol-water mixture (for crystallization)

» Activated carbon

¢ Sodium hydroxide solution (30%)

Procedure:

e Reaction Setup: In a multi-necked round-bottom flask equipped with a mechanical stirrer,
thermometer, dropping funnel, and a Dean-Stark apparatus with a condenser, charge 2-
methylphenol and the dehydrating agent (mesitylene).

o Reaction Initiation: Heat the mixture to approximately 100°C with vigorous stirring. Slowly
add concentrated sulfuric acid dropwise from the dropping funnel, maintaining the
temperature.
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» Dehydration and Reaction Progression: After the addition of sulfuric acid is complete,
gradually raise the temperature to 145-165°C. The water produced during the reaction will be
removed azeotropically with the mesitylene and collected in the Dean-Stark trap. Continue
the reaction for several hours until the theoretical amount of water is collected.

 |somerization (Optional): To maximize the yield of the desired 4,4'-isomer, the reaction
mixture can be held at an elevated temperature (e.g., 165-170°C) for an extended period to
promote the isomerization of any 2,4'-isomer formed.

o Solvent Removal: After the reaction is complete, cool the mixture and remove the mesitylene
by distillation, initially at atmospheric pressure and then under reduced pressure.

o Crystallization and Purification:
o Cool the residue to 60-70°C and add a methanol-water mixture.
o Stir to dissolve the crude product.
o Adjust the pH of the solution to between 3 and 4 using a 30% sodium hydroxide solution.
o Add activated carbon and heat the mixture to decolorize for approximately one hour.
o Filter the hot solution to remove the activated carbon.

o Allow the filtrate to cool slowly to induce crystallization. Further cooling in an ice bath can
maximize the yield.

« |solation and Drying: Collect the crystalline product by filtration, wash with a cold methanol-
water mixture, and dry in a vacuum oven at an appropriate temperature (e.g., 80°C) to a
constant weight.

Self-Validation: The purity of the final product should be assessed by High-Performance Liquid
Chromatography (HPLC) and its identity confirmed by melting point determination and
spectroscopic methods (NMR, IR, MS).

Mechanism of Action in Thermal Paper
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4,4'-Sulfonylbis(2-methylphenol) is utilized as a color developer in thermal paper, serving as
a safer alternative to Bisphenol A (BPA).[3] The fundamental principle of thermal printing
involves a heat-induced chemical reaction between a leuco dye (a colorless or lightly colored
dye precursor) and a developer.

The developer, in this case, 4,4'-Sulfonylbis(2-methylphenol), is a weak acid. The thermal
paper is coated with a solid-state mixture of the leuco dye and the developer.[4] When a
thermal print head applies heat to specific areas of the paper, the coating melts, allowing the
developer and the leuco dye to come into contact and react.

The reaction mechanism is an acid-base reaction where the phenolic protons of 4,4'-
Sulfonylbis(2-methylphenol) are donated to the leuco dye. This protonation induces a
structural change in the dye molecule, typically the opening of a lactone ring, which results in a
conjugated system that absorbs visible light, thereby producing a colored image.[4][5]

The diagram below illustrates this generalized mechanism.
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Caption: Mechanism of color formation in thermal paper.
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Applications and Performance Insights

The primary application of 4,4'-Sulfonylbis(2-methylphenol) is as a color developer in "BPA-
free" or "phenol-free" thermal paper used for receipts, tickets, and labels.[6] Its performance is
benchmarked against BPA and its more common replacement, Bisphenol S (BPS).

While specific quantitative performance data for 4,4'-Sulfonylbis(2-methylphenol) is not
readily available in public literature, we can infer its characteristics based on data for BPS.
Thermal paper using BPS as a developer is reported to have a slightly higher concentration of
the developer compared to BPA-based papers (around 1.2% w/w for BPS versus 1% wi/w for
BPA).[6] It is plausible that 4,4'-Sulfonylbis(2-methylphenol) would be used in similar
concentrations.

The table below provides a comparative overview of common thermal paper developers.

Developer Chemical Structure Key Characteristics

_ Effective and low-cost, but with
) Bis(4-hydroxyphenyl)methane )
Bisphenol A (BPA) health concerns (endocrine

derivative )
disruptor).[3]

Common BPA replacement,
Bisphenol S (BPS) Bis(4-hydroxyphenyl)sulfone also with potential health

concerns.[3][7]

4,4'-Sulfonylbis(2- o Expected to have similar
Methylated derivative of BPS ] )
methylphenol) developing properties to BPS.
) Generally lower migration
Pergafast 201 Non-phenolic developer

potential than bisphenols.[6]

The methyl groups in 4,4'-Sulfonylbis(2-methylphenol) may offer some advantages, such as
altered solubility and melting point, which could be fine-tuned for specific thermal paper
formulations. However, they may also influence the acidity of the phenolic protons and,
consequently, the developing performance.

Spectroscopic Characterization (Predicted)
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Definitive, published spectra for 4,4'-Sulfonylbis(2-methylphenol) are not available. However,
based on its chemical structure, we can predict the key features of its NMR, IR, and MS
spectra.

'H NMR Spectroscopy (Predicted)

o Aromatic Protons: Signals in the range of 6.8-7.8 ppm. The protons on the phenyl rings will
show splitting patterns consistent with a trisubstituted benzene ring.

o Hydroxyl Protons: A broad singlet, typically in the range of 9-10 ppm, which may vary with
solvent and concentration.

o Methyl Protons: A sharp singlet around 2.2-2.3 ppm.

13C NMR Spectroscopy (Predicted)

o Aromatic Carbons: Multiple signals in the range of 115-160 ppm. The carbon attached to the
hydroxyl group will be the most downfield, while the carbon attached to the sulfonyl group
will also be significantly deshielded.

e Methyl Carbon: A signal in the aliphatic region, around 15-20 ppm.

Infrared (IR) Spectroscopy (Predicted)

¢ O-H Stretch: A broad band in the region of 3200-3600 cm~1.

C-H Stretch (Aromatic): Signals just above 3000 cm~1.

C-H Stretch (Aliphatic): Signals just below 3000 cm~1.

S=0 Stretch (Sulfone): Two strong, characteristic bands in the regions of 1300-1350 cm~1
(asymmetric) and 1140-1160 cm~* (symmetric).[8]

C=C Stretch (Aromatic): Peaks in the 1450-1600 cm~1 region.

C-0O Stretch (Phenolic): A strong band around 1200-1250 cm—1.

Mass Spectrometry (MS) (Predicted)
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e Molecular lon (M+): A peak at m/z = 278.

o Fragmentation Pattern: Fragmentation is likely to occur at the C-S bonds, leading to the
formation of ions corresponding to the substituted phenyl fragments. A common
fragmentation pathway for bisphenols involves the loss of a phenol group.[9]

Toxicology and Environmental Fate

Specific toxicological and environmental fate data for 4,4'-Sulfonylbis(2-methylphenol) are
limited. Therefore, data for its parent compound, Bisphenol S (BPS), is often used as a
surrogate for initial assessment.

Toxicological Profile (bhased on BPS)

» Acute Toxicity: BPS has low acute oral toxicity.[10]

o Skin and Eye Irritation: 4,4'-Sulfonylbis(2-methylphenol) is classified as causing skin and
eye irritation.

o Endocrine Activity: BPS has been shown to have endocrine-disrupting properties, similar to
but potentially less potent than BPA.[7] It can interact with estrogen receptors.

o Genotoxicity: BPS is generally not considered to be genotoxic.[10]

» Repeated Dose Toxicity: Studies on BPS in rats have shown effects on the liver, spleen, and
mammary glands at high doses.[10]

Environmental Fate (based on BPS)

o Biodegradation: BPS is biodegradable, but it appears to be more recalcitrant to aquatic
biodegradation than BPA.[7] It can be degraded by microorganisms in soil and sediment,
with half-lives ranging from a few days to several weeks.[7]

e Aquatic Toxicity: BPS is classified as harmful to aquatic life, with the potential for long-lasting
effects.[7]

e Bioaccumulation: BPS is not considered to be bioaccumulative.[7]
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It is crucial to note that while BPS data provides a valuable starting point, the addition of methyl
groups in 4,4'-Sulfonylbis(2-methylphenol) could alter its toxicological and environmental
profile. Therefore, specific studies on this compound are necessary for a complete risk
assessment.

Conclusion

4,4'-Sulfonylbis(2-methylphenol) is a functional bisphenol with a clear application as a color
developer in thermal paper, positioning it as an alternative to the more controversial Bisphenol
A. Its synthesis is achievable through established chemical routes, and its mechanism of action
is well-understood based on its structural analogy to other phenolic developers. While there is
a need for more specific data on its performance, spectroscopic properties, and toxicological
profile, the available information on its parent compound, BPS, provides a solid foundation for
its evaluation and further research. As the demand for safer materials in consumer products
continues to grow, 4,4'-Sulfonylbis(2-methylphenol) represents an important area of study for
materials scientists and chemical safety experts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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